Cas no 2684-82-4 (Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI))
2684-82-4 structure
Product Name:Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI)
CAS No:2684-82-4
MF:C12H6O4
MW:214.17364358902
CID:277571
PubChem ID:57376492
Update Time:2025-04-19
Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI)
- pyrano[3,2-h]chromene-2,9-dione
- 2-Propenoic acid, 3,3'-(2,3-dihydroxy-1,4-phenylene)bis-,di-d-lactone
- 2-Propenoic acid,3-(8-hydroxy-2-oxo-2H-1-benzopyran-7-yl)-, d-lactone
- a-Pyrono[5',6':7,8]coumarin
- p-Benzenediacrylicacid, 2,3-dihydroxy-, di-d-lactone (7CI)
- DTXSID20725208
- 2684-82-4
- Benzo[1,2-b:6,5-b']dipyran-2,9-dione
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- Inchi: 1S/C12H6O4/c13-9-5-3-7-1-2-8-4-6-10(14)16-12(8)11(7)15-9/h1-6H
- InChI Key: CJIHIABXQLJZHI-UHFFFAOYSA-N
- SMILES: O1C(C=CC2=CC=C3C=CC(=O)OC3=C12)=O
Computed Properties
- Exact Mass: 214.02658
- Monoisotopic Mass: 214.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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